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Introduction

Butyl undec-10-enoate, also known as butyl undecylenate, is a fatty acid ester with the
chemical formula C15H2802.[1][2] It is recognized for its applications in the cosmetic,
pharmaceutical, and flavor industries.[3][4] This guide provides a comprehensive technical
overview of Butyl undec-10-enoate, addressing its natural occurrence, the biosynthesis of its
precursor molecules, its chemical synthesis, and its various applications. While fatty acid esters
as a class are abundant in nature, contributing to the aromas of fruits and the composition of
waxes, the specific molecule of Butyl undec-10-enoate is not considered to be a naturally
occurring compound.[5][6][7][8]

Natural Occurrence: A Tale of Two Precursors

Current scientific literature indicates that Butyl undec-10-enoate is not found in nature.[6]
However, the building blocks of this ester, undec-10-enoic acid and butanol, both have natural
origins.

Undec-10-enoic Acid (Undecylenic Acid)

Undec-10-enoic acid is an unsaturated fatty acid that is naturally derived from the pyrolysis of
ricinoleic acid, a major component of castor oil from the castor bean (Ricinus communis).[9][10]
[11][12] Interestingly, this fatty acid is also a natural component of human sweat.[13] It is well-
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regarded for its potent antifungal properties and is utilized in various topical and internal

treatments to combat fungal infections like Candida albicans.[9][12][13] Its mechanism of action

involves inhibiting the formation of fungal biofilms and hyphae, which are crucial for the

invasive growth of fungi.[12]

Butanol

Butanol is a four-carbon alcohol that can be produced through the fermentation of biomass by

various species of bacteria, most notably from the genus Clostridium. This process, known as

acetone—butanol-ethanol (ABE) fermentation, was historically a primary method for the

industrial production of butanol.

Chemical Synthesis of Butyl Undec-10-enoate

The industrial production of Butyl undec-10-enoate is achieved through the chemical

synthesis process of esterification. This reaction involves the combination of undec-10-enoic

acid with butanol, typically in the presence of an acid catalyst.

Fischer Esterification: The Primary Synthetic Route

The most common method for synthesizing Butyl undec-10-enoate is Fischer esterification.

This acid-catalyzed reaction is a classic example of nucleophilic acyl substitution.

Reaction Mechanism:

Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of
undec-10-enoic acid, making the carbonyl carbon more electrophilic.

Nucleophilic Attack by Butanol: The lone pair of electrons on the oxygen atom of butanol
attacks the electrophilic carbonyl carbon.

Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

Elimination of Water: The protonated hydroxyl group leaves as a water molecule, a good
leaving group.

Deprotonation: The protonated carbonyl oxygen is deprotonated to regenerate the acid
catalyst and form the final ester product, Butyl undec-10-enoate.
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Properties and Applications

Butyl undec-10-enoate is a colorless to pale yellow liquid with a characteristically faint, waxy,
and slightly fruity odor.[2] Its physical and chemical properties make it a valuable ingredient in
several industries.

Property Value

Molecular Formula C15H2802
Molecular Weight 240.38 g/mol [1][2]
Boiling Point 249-254 °C[3]
Flash Point >100 °CJ6]
Solubility Soluble in ethanol

Table 1. Physicochemical Properties of Butyl Undec-10-enoate

Applications in Industry

o Cosmetics and Personal Care: Due to its emollient and skin-conditioning properties, Butyl
undec-10-enoate is used in various skincare and haircare products, including lotions and
creams.[3][4]

e Pharmaceuticals: Leveraging the antifungal properties of its undecylenic acid precursor, it is
incorporated into topical antifungal creams and ointments.[3]

» Flavor and Fragrance: It is used as a flavoring agent in the food industry and as a
component in fragrances, contributing a subtle waxy and fruity note.[1][2]

» Polymers and Plastics: It serves as a plasticizer and a monomer in the synthesis of specialty
polymers, enhancing flexibility and durability.[3][4]

Analytical Characterization

The identification and quantification of Butyl undec-10-enoate can be achieved using
standard analytical techniques employed in organic chemistry.
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Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile
compounds.

Experimental Protocol:

o Sample Preparation: Dilute the sample containing Butyl undec-10-enoate in a suitable
solvent (e.g., hexane or dichloromethane).

« Injection: Inject a small volume (typically 1 uL) of the prepared sample into the GC inlet.

e Separation: The sample is vaporized and carried by an inert gas through a capillary column.
The separation is based on the compound's boiling point and affinity for the stationary phase.

o Detection and Analysis: As the separated components elute from the column, they enter the
mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum
provides a unique fragmentation pattern that can be compared to a library of known
compounds for identification.

Conclusion

In summary, Butyl undec-10-enoate is a synthetic compound that is not found in nature. Its
significance lies in its versatile applications across multiple industries, which are a direct result
of the combined properties of its naturally derived precursors, undec-10-enoic acid and
butanol. A thorough understanding of its synthesis, properties, and analytical characterization is
essential for researchers, scientists, and professionals in drug development and other relevant
fields. The continued exploration of such synthetic compounds with natural origins holds
promise for the development of novel and sustainable products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Showing Compound Butyl 10-undecenoate (FDB015313) - FooDB [foodb.ca]
. Butyl 10-undecenoate | C15H2802 | CID 61027 - PubChem [pubchem.ncbi.nim.nih.gov]
. Butyl-10-undecenoate | 109-42-2 | Chemical Bull Pvt. Ltd. [chemicalbull.com]

. chemimpex.com [chemimpex.com]

. butyl undecylenate, 109-42-2 [thegoodscentscompany.com]

2
3
4
5. chem.libretexts.org [chem.libretexts.org]
6
7. lipotype.com [lipotype.com]

8

. youtube.com [youtube.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b093067?utm_src=pdf-custom-synthesis
https://foodb.ca/compounds/FDB015313
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-10-undecenoate
https://www.chemicalbull.com/products/butyl-10-undecenoate
https://www.chemimpex.com/products/33892
https://chem.libretexts.org/Courses/Saint_Francis_University/Chem_114%3A_Human_Chemistry_II_(Muino)/23%3A_Lipids/23.02%3A_Fatty_Acids_and_Their_Esters
https://www.thegoodscentscompany.com/data/rw1002261.html
https://www.lipotype.com/lipidomics-services/fatty-acyl-analysis/fatty-ester-analysis/
https://www.youtube.com/watch?v=zr9CKZLUFns
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

9. thecandidadiet.com [thecandidadiet.com]

e 10. Undecylenic Acid (Fungicidal, Natural Preservative) [myskinrecipes.com]
e 11. parchem.com [parchem.com]

e 12. balanceone.com [balanceone.com]

¢ 13. thecandidadiet.com [thecandidadiet.com]

 To cite this document: BenchChem. [Butyl Undec-10-enoate: A Synthetic Ester with Natural
Roots]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093067#is-butyl-undec-10-enoate-found-in-nature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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